Cas no 1212933-98-6 ((S)-1-(2,3-Difluorophenyl)pentan-1-amine)

• Product Name: (S)-1-(2,3-Difluorophenyl)pentan-1-amine
• CAS No: 1212933-98-6
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5036230
• Update Time: 2023-08-25

(S)-1-(2,3-Difluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3-Difluorophenyl)pentan-1-amine

• Inchi： 1S/C11H15F2N/c1-2-3-7-10(14)8-5-4-6-9(12)11(8)13/h4-6,10H,2-3,7,14H2,1H3/t10-/m0/s1
• InChI Key： SVTUYOGCCOVZIL-JTQLQIEISA-N
• SMILES： FC1C(=CC=CC=1[C@H](CCCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 26